Cas no 1219957-01-3 (2-2-(2-Fluoroethoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(2-Fluoroethoxy)ethylpiperidinehydrochloride
• CAS No: 1219957-01-3
• MF: C₉H₁₉ClFNO
• MW: 211.70466542244
• CID: 1069884
• PubChem ID: 56829869
• Update Time: 2025-05-19

2-2-(2-Fluoroethoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Fluoroethoxy)ethyl]piperidine hydrochloride
• 2-[2-(2-Fluoroethoxy)ethyl]piperidinehydrochloride
• AKOS015849388
• 2-(2-(2-Fluoroethoxy)ethyl)piperidinehydrochloride
• 2-[2-(2-fluoroethoxy)ethyl]piperidine;hydrochloride
• 2-(2-(2-Fluoroethoxy)ethyl)piperidine hydrochloride
• 1219957-01-3
• 2-2-(2-Fluoroethoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560204
• Inchi： 1S/C9H18FNO.ClH/c10-5-8-12-7-4-9-3-1-2-6-11-9;/h9,11H,1-8H2;1H
• InChI Key： XNMGGXWPIJPDCR-UHFFFAOYSA-N
• SMILES： Cl.FCCOCCC1CCCCN1

Computed Properties

• Exact Mass: 211.1139201g/mol
• Monoisotopic Mass: 211.1139201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(2-Fluoroethoxy)ethylpiperidinehydrochloride

2-2-(2-Fluoroethoxy)ethylpiperidine Hydrochloride: An Overview of a Promising Compound (CAS No. 1219957-01-3)

2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride (CAS No. 1219957-01-3) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This compound, also known as FEP-HCl, is a derivative of piperidine, a versatile nitrogen-containing heterocyclic compound with a wide range of biological activities.

The structure of 2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride features a piperidine ring substituted with a fluoroethoxy group and an ethyl chain. The presence of the fluorine atom in the fluoroethoxy group imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for various research and development initiatives.

Recent studies have highlighted the potential of 2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride in several therapeutic areas. One notable application is in the field of neuropharmacology, where this compound has shown promising results as a modulator of neurotransmitter systems. Specifically, it has been investigated for its ability to interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function.

In preclinical studies, FEP-HCl has demonstrated potent activity in modulating serotonin receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. These receptors play a key role in the pathophysiology of various psychiatric disorders, including depression, anxiety, and schizophrenia. The selective interaction of 2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride with these receptors suggests its potential as a novel therapeutic agent for treating these conditions.

Beyond its neuropharmacological properties, FEP-HCl has also been explored for its potential in pain management. Research indicates that this compound may have analgesic effects by interacting with specific pain pathways in the central nervous system. Preliminary studies have shown that it can reduce nociceptive responses in animal models, suggesting its potential as an alternative to traditional pain medications.

The pharmacokinetic profile of 2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride is another area of interest. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for administration via various routes. Additionally, the compound has shown low toxicity in preclinical toxicity studies, further supporting its safety profile.

In the context of drug development, the synthesis and purification of FEP-HCl have been optimized to ensure high yield and purity. Advanced synthetic methods have been employed to produce this compound efficiently, making it accessible for large-scale production and clinical trials. The robustness of these synthetic routes also allows for the exploration of structural modifications to enhance or fine-tune its biological activities.

The potential applications of 2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride extend beyond pharmaceuticals. In chemical research, this compound serves as a valuable tool for studying receptor-ligand interactions and understanding the mechanisms underlying various biological processes. Its unique structure makes it an excellent candidate for use in biochemical assays and high-throughput screening platforms.

In conclusion, 2-2-(2-Fluoroethoxy)ethylpiperidine hydrochloride (CAS No. 1219957-01-3) is a promising compound with diverse applications in both pharmaceutical and chemical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing our understanding and treatment of various medical conditions.